Cas no 1033132-06-7 (1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1033132-06-7
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 5709479
• PubChem ID: 21618540
• Update Time: 2025-05-20

1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacid
• EN300-1616921
• 1033132-06-7
• SCHEMBL10447771
• 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C8H9F3N2O2/c1-2-3-13-5(7(14)15)4-6(12-13)8(9,10)11/h4H,2-3H2,1H3,(H,14,15)
• InChI Key： VPTGLEUPQJBJTH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(CCC)N=1)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1033132-06-7)

1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid, identified by its CAS number 1033132-06-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both propyl and trifluoromethyl substituents in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole core substituted at the 3-position with a trifluoromethyl group and at the 5-position with a carboxylic acid moiety. The propyl group at the 1-position contributes to the compound's solubility and metabolic stability, while the trifluoromethyl group enhances its lipophilicity and binding affinity to biological targets. These structural features make it an attractive candidate for further derivatization and optimization in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as bioactive molecules. Studies have shown that compounds containing the pyrazole scaffold exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The carboxylic acid functionality in 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid allows for further chemical modifications, such as esterification or amidation, which can tailor its biological activity for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential in the development of novel agrochemicals. Pyrazole derivatives have been widely explored as herbicides, fungicides, and insecticides due to their ability to interact with essential biological pathways in pests and weeds. The trifluoromethyl group, in particular, is known to improve the bioavailability and environmental persistence of agrochemicals, making 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid a promising candidate for crop protection applications.

Recent research has also highlighted the compound's role in material science. The unique electronic properties of the pyrazole ring, combined with the electron-withdrawing effect of the trifluoromethyl group, make it an interesting candidate for organic electronics and photovoltaic materials. Studies have demonstrated that pyrazole-based compounds can be used to develop novel semiconductors and light-emitting diodes (LEDs), contributing to advancements in sustainable energy technologies.

The synthesis of 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between propyl hydrazine and trifluoroacetyl chloride, followed by carboxylation at the 5-position using appropriate reagents such as carbon dioxide under high pressure. Advances in catalytic methods have further refined these processes, enabling more efficient and environmentally friendly production.

In terms of biological evaluation, preliminary studies on 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid have shown promising results in vitro. The compound demonstrates moderate inhibition against certain enzymes implicated in inflammation and cancer progression. Additionally, its interaction with bacterial enzymes has been investigated, revealing potential applications in antibiotic development. These findings underscore the compound's versatility and highlight its significance as a lead molecule for further pharmacological exploration.

The agrochemical potential of this compound is further supported by its stability under various environmental conditions. Field trials have begun to assess its efficacy as a pre-emergent herbicide, with early results indicating significant weed suppression without adverse effects on crops. This stability is attributed to the robustness of the pyrazole ring and the protective nature of the trifluoromethyl group, which shields the molecule from degradation by sunlight and soil microorganisms.

As research continues to uncover new applications for 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid, collaborations between academic institutions and industrial partners are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into commercial products, ensuring that the benefits of this compound are realized both in healthcare and agriculture. The growing body of evidence supporting its utility underscores its importance as a building block for future innovations.

In conclusion, 1-Propyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1033132-06-7) represents a fascinating example of how structural modifications can enhance biological activity and material properties. Its potential applications span multiple industries, from pharmaceuticals to sustainable energy solutions, making it a cornerstone of modern chemical research. As scientists continue to explore its capabilities, we can expect further breakthroughs that will shape the future of medicine and agriculture.